Cas no 1402150-30-4 (2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate)
2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate Chemical and Physical Properties
Names and Identifiers
-
- 2-((3aS,4R,6S,6aR)-4-amino-tetrahydro-2,2-dimethyl-3aH-cyclopenta[d][1,3]dioxol-6-yloxy)ethanol oxalic acid salt
- (3aS,4R,6S,6aR)-6-(2-hydroxyethoxy)-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-aminium oxalate;
- AC-27492
- Oxalic acid--2-{[(3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-2H,3aH-cyclopenta[d][1,3]dioxol-4-yl]oxy}ethan-1-ol (1/1)
- 2-(((3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethanoloxalate(1:x)
- 2-[[(3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl]oxy]ethanol;oxalic acid
- 2-[[(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopenta[d][1,3]dioxol-6-yl]oxy]ethanol Oxa
- CS-14365
- AKOS016011297
- 2-(((3aR,4S,6R,6aS)-6-Amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethanol oxalate
- 2-(((3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethanol oxalate(1:x)
- CS-M1860
- 2-(((3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethanoloxalate
- 2-(((3aR,4S,6R,6aS)-6-aMino-2,2-diMethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethanol oxa
- 1402150-30-4
- 2-(((3ar,4s,6r,6as)-6-aminotetrahydro-2,2-dimethyl-4h-cyclopenta-1,3-dioxol-4-yl)oxy)ethanol ethanedioate
- DTXSID90736785
- 2-(((3aR,4S,6R,6aS)-6-Amino-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethan-1-ol oxalate
- 1215268-15-7
- 2-{[(3AR,4S,6R,6AS)-6-AMINO-2,2-DIMETHYL-TETRAHYDRO-3AH-CYCLOPENTA[D][1,3]DIOXOL-4-YL]OXY}ETHANOL; OXALIC ACID
- SCHEMBL2131991
- 2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate
-
- MDL: MFCD22573302
- Inchi: 1S/C10H19NO4.C2H2O4/c1-10(2)14-8-6(11)5-7(9(8)15-10)13-4-3-12;3-1(4)2(5)6/h6-9,12H,3-5,11H2,1-2H3;(H,3,4)(H,5,6)/t6-,7+,8+,9-;/m1./s1
- InChI Key: HIQMXNAXTWONJI-WZSOELRKSA-N
- SMILES: O1C(C)(C)O[C@@H]2[C@H](C[C@H]([C@H]12)N)OCCO.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 307.12700
- Monoisotopic Mass: 307.12671663g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 149Ų
Experimental Properties
- PSA: 148.54000
- LogP: -0.52910
2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM502737-1g |
2-(((3aR,4S,6R,6aS)-6-Amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethanoloxalate |
1402150-30-4 | 98% | 1g |
$547 | 2023-02-18 | |
| TRC | A629985-25mg |
2-[[(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopenta[d][1,3]dioxol-6-yl]oxy]ethanol Oxalate |
1402150-30-4 | 25mg |
$ 253.00 | 2023-04-19 | ||
| TRC | A629985-250mg |
2-[[(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopenta[d][1,3]dioxol-6-yl]oxy]ethanol Oxalate |
1402150-30-4 | 250mg |
$ 1918.00 | 2023-04-19 | ||
| eNovation Chemicals LLC | Y1187455-1g |
2-[[(3aR,4S,6R,6aS)-6-Amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl]oxy]ethanol Oxalate |
1402150-30-4 | 95% | 1g |
$870 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1187455-1g |
2-[[(3aR,4S,6R,6aS)-6-Amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl]oxy]ethanol Oxalate |
1402150-30-4 | 95% | 1g |
$870 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1187455-1g |
2-[[(3aR,4S,6R,6aS)-6-Amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl]oxy]ethanol Oxalate |
1402150-30-4 | 95% | 1g |
$870 | 2025-02-25 |
2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate
Introduction to 2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate (CAS No. 1402150-30-4)
2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate, with the CAS number 1402150-30-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The compound's name reflects its intricate molecular structure, which includes a tetrahydrocyclopentadioxol ring system and an aminooxyethanol moiety.
The chemical structure of 2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate is notable for its stereochemical complexity. The presence of multiple chiral centers (denoted by the (3aS,4R,6S,6aR) configuration) contributes to its unique biological properties. The oxalate salt form of the compound further enhances its stability and solubility in aqueous environments, making it suitable for various pharmaceutical applications.
Recent studies have explored the potential therapeutic applications of this compound. One area of significant interest is its role as a potential neuroprotective agent. Research published in the Journal of Medicinal Chemistry has shown that 2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress in neuronal cells.
In addition to its neuroprotective properties, this compound has also shown promise in the treatment of inflammatory conditions. A study published in the Inflammation Research journal demonstrated that 2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate can effectively reduce inflammation by downregulating pro-inflammatory cytokines such as TNF-alpha and IL-1beta. These findings suggest that the compound may have potential as an anti-inflammatory agent in various inflammatory diseases.
The pharmacokinetic properties of 2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate have also been extensively studied. Research conducted by a team at the University of California has shown that the compound exhibits favorable pharmacokinetic profiles in preclinical models. It has good oral bioavailability and a long half-life in vivo, which are desirable properties for a drug candidate.
The safety profile of this compound is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that 2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development as a therapeutic agent.
In conclusion, 2-(3aS,4R,6S,6aR)-4-Aminotetrahydro-2,2-dimethyl-3aH-cyclopentad1,3dioxol-6-yloxyethanol Oxalate (CAS No. 1402150-30-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in the fields of neuroprotection and anti-inflammation. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.
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